![molecular formula C9H11NO2 B3022774 4-Methoxy-2-methylbenzamide CAS No. 139583-91-8](/img/structure/B3022774.png)
4-Methoxy-2-methylbenzamide
Overview
Description
4-Methoxy-2-methylbenzamide, also known as N-(4-methoxy-2-methylphenyl)acetamide, is a chemical compound that has been used in various scientific research applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied.
Scientific Research Applications
1. Sigma-2 Receptor Probe Development
4-Methoxy-2-methylbenzamide derivatives have been utilized in the development of sigma-2 receptor probes. For instance, Xu et al. (2005) synthesized a conformationally flexible benzamide analogue, radiolabeled with tritium, which exhibited high affinity for sigma-2 receptors in vitro. This compound, [3H]RHM-1, demonstrated a dissociation constant significantly higher than its analogues, indicating its potential as a useful ligand for studying sigma-2 receptors in vitro (Xu et al., 2005).
2. Directed Metalation in Organic Synthesis
This compound and its derivatives have applications in directed metalation and organic synthesis. Reitz and Massey (1990) demonstrated that N-tert-butyl-N-methyl-2-methoxybenzamide undergoes directed metalation, leading to the synthesis of complex organic compounds like lunularic acid with high yields (Reitz & Massey, 1990).
3. Photochemical Synthesis of Heterocyclic Compounds
The compound has been used in the synthesis of narwedine-type enones through photochemical cyclization. Kametani et al. (1972) conducted a study involving the irradiation of methoxybenzamide derivatives, leading to the successful synthesis of these enones, which are important in the study of heterocyclic compounds (Kametani et al., 1972).
4. Research in Chromatography
This compound derivatives are also valuable in chromatography research. Lehtonen (1983) investigated the reversed-phase liquid chromatographic retention of various N-ethylbenzamides, including those substituted with methoxy groups, providing insights into quantitative structure–retention relationships (Lehtonen, 1983).
5. Study of Benzamide Drug Conformation
The compound has relevance in studying the conformational properties of benzamide drugs. For example, van de Waterbeemd and Testa (1983) conducted theoretical conformational analyses of methoxybenzamide derivatives to understand the active conformers of substituted benzamide drugs (van de Waterbeemd & Testa, 1983).
6. Radiopharmaceutical Development
Mertens et al. (1994) explored the synthesis of radioiodinated ligands for serotonin-5HT2-receptors, which included derivatives of this compound. These compounds showed promise as tracers for γ-emission tomography, highlighting their potential in radiopharmaceutical applications (Mertens et al., 1994).
7. Study of Substituent Interactions in Benzene Ring
Verevkin et al. (2016) conducted a study on the structural properties and interactions of substituents in benzene rings, including those of substituted benzamides. This research aids in understanding the thermochemical behavior of such compounds (Verevkin, Emel’yanenko, & Nagrimanov, 2016).
Safety and Hazards
Future Directions
The future directions of research on 4-Methoxy-2-methylbenzamide and similar compounds could involve further investigations into their synthesis, characterization, and potential applications in various fields . For example, they could be used in drug discovery , or in the development of new materials .
Properties
IUPAC Name |
4-methoxy-2-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5H,1-2H3,(H2,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBMRTZXRXPAQKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801310597 | |
Record name | 4-Methoxy-2-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801310597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139583-91-8 | |
Record name | 4-Methoxy-2-methylbenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=139583-91-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxy-2-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801310597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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